1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea

• Molecular Formula: C9H10N4O4S
• Molecular Weight: 270.27 g/mol
• IUPAC Name: 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea
• InChI: InChI=1S/C9H10N4O4S/c1-10-9(18)12-11-4-5-2-6(13(16)17)8(15)3-7(5)14/h2-4,11,14H,1H3,(H2,10,12,18)/b5-4+
• InChI Key: FAOZLZMSCAWCRL-SNAWJCMRSA-N
• Isomeric SMILES: CNC(=S)NN/C=C/1\C=C(C(=O)C=C1O)[N+](=O)[O-]
• SMILES: CNC(=S)NNC=C1C=C(C(=O)C=C1O)[N+](=O)[O-]

Description

1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea, also known as HNT, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory and anti-microbial agent. In agriculture, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been used as a plant growth regulator and as a pesticide to control pests and diseases. In environmental science, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been studied for its potential use in water treatment to remove pollutants.

Mechanism of Action

The mechanism of action of 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea varies depending on its application. In medicine, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to inhibit the activity of enzymes involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. In agriculture, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea acts as a plant growth regulator by affecting the synthesis and metabolism of plant hormones. As a pesticide, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea disrupts the nervous system of pests and inhibits their growth and reproduction. In water treatment, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea adsorbs pollutants and removes them from the water.
Biochemical and Physiological Effects:
1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to have various biochemical and physiological effects depending on its application. In medicine, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to reduce inflammation and oxidative stress, which are associated with various diseases such as cancer and diabetes. It has also been found to improve insulin sensitivity and glucose metabolism. In agriculture, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to improve plant growth and yield by enhancing photosynthesis and nutrient uptake. As a pesticide, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to be effective against a wide range of pests and diseases. In water treatment, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has been found to remove pollutants such as heavy metals and organic compounds.

Advantages and Limitations for Lab Experiments

1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has several advantages for lab experiments, such as its stability, solubility, and ease of synthesis. It can be easily synthesized in large quantities and is stable under various conditions. However, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has some limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea. In medicine, further research is needed to fully understand its anti-cancer properties and potential use as an anti-inflammatory and anti-microbial agent. In agriculture, further research is needed to optimize its use as a plant growth regulator and pesticide. In environmental science, further research is needed to explore its potential use in water treatment and pollution control. Additionally, further research is needed to fully understand the mechanism of action and potential toxicity of 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea.
Conclusion:
In conclusion, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea has the potential to be a valuable tool in medicine, agriculture, and environmental science, but further research is needed to fully understand its properties and potential applications.

Synthesis Methods

1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea can be synthesized through a multi-step process involving the reaction of 2-hydroxy-5-nitrobenzaldehyde with methylamine and thiourea. The resulting compound is then subjected to a series of chemical reactions to yield the final product, 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea. The synthesis method has been optimized and modified by researchers to improve the yield and purity of 1-[[(E)-(2-hydroxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-methylthiourea.